Cas no 103765-01-1 ((R)-Levetiracetam)

(R)-Levetiracetam structure

Product Name:(R)-Levetiracetam

CAS No:103765-01-1

MF:C₈H₁₄N₂O₂

MW:170.208961963654

MDL:MFCD00867782

CID:181973

PubChem ID:441341

Update Time:2025-04-19

(R)-Levetiracetam Chemical and Physical Properties

Names and Identifiers

- (R)-2-(2-OXO-PYRROLIDIN-1-YL)-BUTYRAMIDE
- (2R)-2-(2-oxopyrrolidin-1-yl)butanamide
- (R)-2-(2-oxopyrrolidin-1-yl)butanamide
- (R)-LevetiracetaM
- 1-Pyrrolidineacetamide,a-ethyl-2-oxo-, (aR)-
- R-(+)-LEVETIRACETAM
- 1-Pyrrolidineacetamide,a-ethyl-2-oxo-, (R)-
- UCB-L 060
- (R)-Etiracetam
- R-(+)-ETIRACETAM
- levetiraccetam R-isomer
- LevetiracetaM IMpurity D
- Levetiracetam EP Impurity D
- Levetiracetam Impurity enantiomer
- (R)-2-(2-oxopyrrolidin-1- yl)butanamide
- (αR)-α-Ethyl-2-oxo-1-pyrrolidineacetamide
- LEVETIRACETAM IMPURITY D [EP IMPURITY]
- (R)-alpha-Ethyl-2-oxo-1-pyrrolidineacetamide
- (S)-etiracetam
- AKOS006272846
- (2R)-2-(2-OXO-PYRROLIDIN-1-YL)BUTANAMIDE
- (alphaR)-alpha-Ethyl-2-oxo-1-pyrrolidineacetamide
- 1-PYRROLIDINEACETAMIDE, .ALPHA.-ETHYL-2-OXO-, (.ALPHA.R)-
- UCB-L-060
- Etiracetam, R-(+)-
- Etiracetam, (R)-
- (2R)-2-(2-Oxopyrrolidin-1-yl)butanamide ((R)-Etiracetam)
- HPHUVLMMVZITSG-ZCFIWIBFSA-N
- 1-PYRROLIDINEACETAMIDE, .ALPHA.-ETHYL-2-OXO-, (R)-
- DTXSID10146044
- AS-78727
- etiracetam, R-isomer
- SCHEMBL61493
- NS00000336
- (2r)-2-(2-oxo-pyrrolidinyl)butanamide
- (R)-alpha-Ethyl-2-oxo-1-pyrrolidineacetamide; (2R)-2-(2-Oxopyrrolidin-1-yl)butanamide; UCB-L 060; Levetiracetam Imp. D (EP); Levetiracetam Impurity D
- CHEMBL150361
- (aR)-a-Ethyl-2-oxo-1-pyrrolidineacetamide
- Q417227
- 103765-01-1
- BDBM50001546
- 73HC18Y1LW
- A898867
- (.ALPHA.R)-.ALPHA.-ETHYL-2-OXO-1-PYRROLIDINEACETAMIDE
- LEVITIRACETAM
- UNII-73HC18Y1LW
- (R)-2-(2-oxopyrrolidin-1-yl)butyramide
- Levetiracetam [INN]
- MLS003882549
- SMR002533624
- 1-Pyrrolidineacetamide, alpha-ethyl-2-oxo-, (R)-
- (R)-Levetiracetam
- MDL： MFCD00867782
- Inchi： 1S/C8H14N2O2/c1-2-6(8(9)12)10-5-3-4-7(10)11/h6H,2-5H2,1H3,(H2,9,12)/t6-/m1/s1
- InChI Key： HPHUVLMMVZITSG-ZCFIWIBFSA-N
- SMILES： O=C1CCCN1[C@@H](C(N)=O)CC

Computed Properties

Exact Mass: 170.10562
Monoisotopic Mass: 170.106
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 203
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.4A^2
XLogP3: -0.3

Experimental Properties

Density: 1.168±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 115-117 ºC (ethyl ether )
Boiling Point: 395.9±25.0 °C at 760 mmHg
Flash Point: 193.2±23.2 °C
Solubility: Slightly soluble (24 g/l) (25 º C),
PSA: 63.4
LogP: 0.96030
Vapor Pressure: 0.0±0.9 mmHg at 25°C

(R)-Levetiracetam Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(R)-Levetiracetam Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Axon Medchem	1111-10 mg	UCB-L 060	103765-01-1	99%	10mg	€120.00	2023-07-10
Axon Medchem	1111-50 mg	UCB-L 060	103765-01-1	99%	50mg	€450.00	2023-07-10
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	Y0001257	Levetiracetam impurity D	103765-01-1	European Pharmacopoeia (EP) Reference Standard		￥2654.27	2022-02-23
Chemenu	CM484677-1g	(R)-2-(2-Oxopyrrolidin-1-yl)butanamide	103765-01-1	98%	1g	$1601	2023-01-05
eNovation Chemicals LLC	D769062-2.5mg	(aR)-a-Ethyl-2-oxo-1-pyrrolidineacetamide	103765-01-1	98%	2.5mg	$440	2024-06-07
TRC	L331505-2.5mg	(R)-Levetiracetam	103765-01-1		2.5mg	$ 210.00	2023-09-07
TRC	L331505-25mg	(R)-Levetiracetam	103765-01-1		25mg	$ 1673.00	2023-09-07
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	Y0001257		103765-01-1			￥1556.7	2023-01-13
Enamine	EN300-117261-1.0g	(2R)-2-(2-oxopyrrolidin-1-yl)butanamide	103765-01-1		1.0g	$0.0	2023-02-18
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	Y0001257-15mg	Levetiracetam impurity D	103765-01-1		15mg	¥1305.42	2024-12-30